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Compound of Interest

Compound Name: STOCK2S-26016

Cat. No.: B2633875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
STOCK2S-26016 is a potent inhibitor of With-No-Lysine (K) (WNK) signaling.[1][2] It functions

by inhibiting the binding of WNK1 and WNK4 to SPAK (STE20/SPS1-related proline/alanine-

rich kinase) and OSR1 (Oxidative Stress Responsive Kinase 1), which in turn prevents the

phosphorylation of downstream targets such as the Na-K-Cl cotransporter (NKCC1) and the

Na-Cl cotransporter (NCC).[2][3] This inhibitory action on the WNK-SPAK/OSR1 signaling

cascade makes STOCK2S-26016 a valuable tool for research in areas such as hypertension

and cancer cell migration and invasion.[1][2] Proper preparation of stock solutions is critical for

obtaining accurate and reproducible experimental results. These application notes provide

detailed protocols for the preparation, storage, and handling of STOCK2S-26016 stock

solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for STOCK2S-26016 are summarized in the

table below.
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Property Value Reference

Molecular Weight 333.38 g/mol [2]

Chemical Formula C₂₀H₁₉N₃O₂ [2]

CAS Number 332922-63-1 [1][2]

Purity ≥98% (HPLC) [2]

IC₅₀
16 μM for WNK signaling

inhibition
[2]

Solubility in DMSO
≥ 50 mg/mL (149.98 mM) to

100 mM
[1][2]

Solubility in Ethanol 50 mM (16.67 mg/mL) [2]

Recommended Storage Store at -20°C [2][4][5]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of STOCK2S-26016 in

Dimethyl Sulfoxide (DMSO).

Materials:

STOCK2S-26016 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Procedure:
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Equilibrate Reagents: Allow the vial of STOCK2S-26016 powder and the DMSO to come to

room temperature before opening to prevent condensation.

Weighing the Compound: Accurately weigh the desired amount of STOCK2S-26016 powder.

For example, to prepare 1 mL of a 10 mM stock solution, you will need 3.33 mg of the

compound (Mass = Molarity × Volume × Molecular Weight = 0.01 mol/L × 0.001 L × 333.38

g/mol = 0.00333 g = 3.33 mg).

Dissolving the Compound:

Add the appropriate volume of DMSO to the vial containing the STOCK2S-26016 powder.

For 3.33 mg of the compound, add 1 mL of DMSO to achieve a 10 mM concentration.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If necessary, gently warm the solution to 37°C and/or use an ultrasonic bath for a few

minutes to aid in complete dissolution.[4][5]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound, it

is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g.,

10-50 µL) in sterile microcentrifuge tubes.[1][4][5]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Preparation of Working Solutions
This protocol describes the dilution of the stock solution to prepare working solutions for use in

experiments.

Materials:
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10 mM STOCK2S-26016 stock solution in DMSO

Appropriate cell culture medium or experimental buffer

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM STOCK2S-26016 stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the desired cell culture

medium or experimental buffer to achieve the final working concentrations.

Important: The final concentration of DMSO in the working solution should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cellular toxicity. Ensure that the vehicle control

in your experiments contains the same final concentration of DMSO.

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, you would perform a

1:1000 dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of your cell culture medium or buffer.

Mix thoroughly by gentle pipetting or vortexing.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the WNK-SPAK/OSR1 signaling pathway targeted by

STOCK2S-26016 and a general workflow for its use in cell-based assays.
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Caption: WNK-SPAK/OSR1 signaling pathway and the inhibitory action of STOCK2S-26016.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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